Cas no 1804669-87-1 (2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide
• CAS No: 1804669-87-1
• MF: C₆H₄ClF₃N₂O₂S
• MW: 260.621369361877
• CID: 4869461
• Update Time: 2025-10-21

2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide

• Inchi： 1S/C6H4ClF3N2O2S/c7-5-4(15(11,13)14)2(6(9)10)1-3(8)12-5/h1,6H,(H2,11,13,14)
• InChI Key： UFLMDXZKGMFWEJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)F)C=C(N=1)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide (CAS No. 1804669-87-1)

2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide (CAS No. 1804669-87-1) is a specialized pyridine-based sulfonamide compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluoropyridine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery and crop protection, aligning with the growing demand for novel small-molecule therapeutics and sustainable agrochemicals.

The compound's heterocyclic scaffold is particularly noteworthy due to its ability to modulate biological targets. Recent studies highlight its relevance in enzyme inhibition, especially in pathways involving sulfonamide-sensitive proteins. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and low off-target effects. The presence of both chloro and fluoro substituents enhances its metabolic stability, a critical factor in pharmacokinetic optimization—a hot topic in AI-driven drug design platforms.

From an agrochemical perspective, 2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide demonstrates potential as a precursor for next-generation fungicides. With climate change driving the need for resilient crop solutions, this compound's halogenated pyridine core offers a promising avenue for combating resistant plant pathogens. Industry forums frequently discuss such halogenated intermediates in the context of green chemistry and reduced environmental persistence.

Synthetic accessibility is another advantage. The compound's sulfonamide group allows for versatile derivatization, a feature often searched in medicinal chemistry databases. Patent analyses reveal its use in protease inhibitor development, coinciding with the surge in interest around antiviral therapeutics post-pandemic. Its fluorine-rich structure also makes it a candidate for PET radiotracer development, addressing the demand for diagnostic imaging agents.

Quality control of CAS 1804669-87-1 requires rigorous HPLC purity analysis and NMR characterization, as emphasized in recent Good Manufacturing Practice (GMP) guidelines. These protocols ensure batch-to-batch reproducibility for high-throughput screening applications. The compound's stability under various pH conditions—frequently queried in chemical storage forums—makes it suitable for global supply chains.

In computational studies, 2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide serves as a benchmark for molecular docking simulations, particularly in CADD (Computer-Aided Drug Design) workflows. Its electrophilic sites are often analyzed in QSAR models, reflecting the industry's shift toward in silico prediction tools. Such applications resonate with the digital transformation wave in life sciences.

Environmental impact assessments indicate that derivatives of this compound exhibit favorable biodegradation profiles, a key consideration in REACH compliance discussions. This positions it favorably against older persistent organic pollutants, meeting the ESG (Environmental, Social, Governance) criteria now prioritized by investors.

Ongoing research explores its role in metal-organic frameworks (MOFs) for catalytic applications, tapping into the nanotechnology boom. The pyridine nitrogen and sulfonamide oxygen atoms provide excellent coordination sites, a property leveraged in heterogeneous catalysis studies trending in materials science journals.

In summary, 2-Chloro-4-(difluoromethyl)-6-fluoropyridine-3-sulfonamide (CAS No. 1804669-87-1) represents a multifaceted compound bridging pharmaceutical innovation, sustainable agriculture, and advanced materials. Its adaptability to cutting-edge technologies like AI-assisted molecular design and green synthesis ensures its continued relevance in industrial and academic research landscapes.